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Compound of Interest

N-(4-bromophenyl)-2-
Compound Name:
methoxyacetamide

CAS No.: 104703-38-0

Cat. No.: B008336

Get Quote

\ J

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-(4-bromophenyl)-2-
methoxyacetamide, a halogenated aromatic amide of interest in synthetic and medicinal
chemistry. This document details its fundamental molecular properties, a validated synthesis
protocol, and thorough characterization data.

Core Molecular Profile

N-(4-bromophenyl)-2-methoxyacetamide is a fine chemical distinguished by a bromophenyl
group attached to an acetamide moiety which is further substituted with a methoxy group.
These structural features make it a valuable intermediate in the synthesis of more complex
molecules.

Molecular Formula and Weight

The chemical structure of N-(4-bromophenyl)-2-methoxyacetamide corresponds to the
molecular formula CoH10BrNO2.[1] This composition results in a molecular weight of 244.09
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g/mol .

Structural and Physicochemical Properties

A summary of the key identifiers and physical properties of N-(4-bromophenyl)-2-
methoxyacetamide is presented in the table below.

Property Value Source

N-(4-bromophenyl)-2-
IUPAC Name ] Chemspace
methoxyacetamide

CAS Number 104703-38-0 Chemspace
Molecular Formula CoH10BrNO2 Chemspace
Molecular Weight 244.09 g/mol

Melting Point 82.5°C ChemicalBook

Synthesis of N-(4-bromophenyl)-2-
methoxyacetamide

The synthesis of N-(4-bromophenyl)-2-methoxyacetamide is typically achieved through the
acylation of 4-bromoaniline with a suitable methoxyacetylating agent. A common and effective
method involves the use of methoxyacetyl chloride in the presence of a base to neutralize the
hydrogen chloride byproduct.

Reaction Scheme
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Caption: General synthesis scheme for N-(4-bromophenyl)-2-methoxyacetamide.

Experimental Protocol

The following protocol is a standard procedure for the synthesis of N-aryl acetamides and is

applicable for the preparation of N-(4-bromophenyl)-2-methoxyacetamide.

Materials:

e 4-Bromoaniline

» Methoxyacetyl chloride

o Triethylamine (or another suitable base)

e Dichloromethane (DCM), anhydrous

e 1 M Hydrochloric acid

e Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/product/b008336/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-4-bromophenyl-2-methoxyacetamide
https://www.benchchem.com/product/b008336/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-bromophenyl-2-methoxyacetamide
https://www.benchchem.com/product/b008336/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-bromophenyl-2-methoxyacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Standard laboratory glassware and magnetic stirrer
Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 4-bromoaniline (1.0 equivalent) in anhydrous dichloromethane.

o Addition of Base: Add triethylamine (1.2 equivalents) to the solution and cool the mixture to 0
°C in an ice bath.

o Acylation: Slowly add methoxyacetyl chloride (1.1 equivalents) dropwise to the stirred
solution. Maintain the temperature at 0O °C during the addition.

e Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

o Workup:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product.

 Purification: The crude N-(4-bromophenyl)-2-methoxyacetamide can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes)
or by column chromatography on silica gel.

Spectroscopic Characterization

Comprehensive spectroscopic analysis is essential for the structural confirmation of the
synthesized N-(4-bromophenyl)-2-methoxyacetamide. Below are the expected spectral data
based on the compound's structure.
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Infrared (IR) Spectroscopy

The IR spectrum of N-(4-bromophenyl)-2-methoxyacetamide is expected to show
characteristic absorption bands for the functional groups present in the molecule. A vapor
phase IR spectrum is available for this compound.[2]

» N-H Stretch: A peak in the region of 3300-3500 cm~1 corresponding to the stretching
vibration of the secondary amide N-H bond.

e C=0 Stretch (Amide I): A strong absorption band around 1660-1680 cm~* due to the
carbonyl stretch of the amide.

e N-H Bend (Amide Il): A peak in the range of 1510-1570 cm™1.
e C-O-C Stretch: An absorption band in the region of 1070-1150 cm~1! for the ether linkage.
o C-Br Stretch: A peak in the lower frequency region, typically around 500-600 cm~1.

e Aromatic C-H and C=C Stretches: Characteristic peaks for the aromatic ring will also be
present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR: The proton NMR spectrum will provide information about the different types of protons
and their chemical environments.

Aromatic Protons: Two doublets in the aromatic region (typically 6 7.0-8.0 ppm),
corresponding to the AA'BB' spin system of the 1,4-disubstituted benzene ring.

» Amide Proton (N-H): A broad singlet, the chemical shift of which can vary depending on the
solvent and concentration.

o Methylene Protons (-CHz-): A singlet for the two protons of the methylene group adjacent to
the carbonyl and methoxy groups.

o Methoxy Protons (-OCHs): A sharp singlet for the three protons of the methoxy group.
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13C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in
the molecule.

Carbonyl Carbon (C=0): A signal in the downfield region, typically around & 168-172 ppm.

Aromatic Carbons: Four signals for the benzene ring carbons, with the carbon attached to
the bromine atom showing a characteristic chemical shift.

Methylene Carbon (-CH2-): A signal for the methylene carbon.

Methoxy Carbon (-OCHs): A signal for the methoxy carbon, typically around & 50-60 ppm.

Mass Spectrometry (MS)

The mass spectrum of N-(4-bromophenyl)-2-methoxyacetamide will show the molecular ion
peak (M*) and a characteristic isotopic pattern due to the presence of the bromine atom (7°Br
and &Br in approximately a 1:1 ratio), resulting in M+ and M+2 peaks of nearly equal intensity.
Fragmentation patterns would likely involve cleavage of the amide bond and loss of the
methoxyacetyl group.

Reactivity and Potential Applications

While specific applications for N-(4-bromophenyl)-2-methoxyacetamide are not extensively
documented in publicly available literature, its structural motifs suggest potential utility in
several areas of chemical and pharmaceutical research.

Chemical Reactivity

o Amide Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to
yield 4-bromoaniline and methoxyacetic acid.

o N-Alkylation/Arylation: The amide nitrogen can potentially undergo further substitution
reactions.

e Cross-Coupling Reactions: The aryl bromide functionality provides a handle for various
palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig),
allowing for the introduction of diverse substituents on the phenyl ring. This makes it a useful
building block for creating libraries of compounds for drug discovery.
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Potential Applications in Drug Discovery and Materials
Science

Derivatives of phenylacetamide are known to possess a wide range of biological activities. For
instance, related N-phenylacetamide derivatives have been investigated for their antibacterial
and antitubercular activities.[3][4] The presence of the bromine atom can enhance lipophilicity
and may contribute to binding interactions with biological targets. Therefore, N-(4-
bromophenyl)-2-methoxyacetamide serves as a valuable scaffold for the synthesis of novel
bioactive compounds.

In materials science, halogenated organic compounds are of interest for the development of
functional materials with specific electronic or optical properties.

Conclusion

N-(4-bromophenyl)-2-methoxyacetamide is a well-defined chemical entity with established
molecular and physical properties. Its synthesis is straightforward via standard acylation
procedures. While detailed reports on its specific applications are limited, its chemical structure
suggests significant potential as an intermediate in the synthesis of novel compounds for
pharmaceutical and materials science research. This guide provides the foundational
knowledge for researchers and scientists to effectively utilize this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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